Cas no 634923-02-7 (Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride)

• Product Name: Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride
• CAS No: 634923-02-7
• MF: C₈H₁₃ClN₂O₃
• MW: 220.653421163559
• MDL: MFCD32679382
• CID: 5606084
• PubChem ID: 154577603
• Update Time: 2025-06-10

Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-(aminomethyl)-4-methyl-, ethyl ester, hydrochloride (1:1)
• ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride
• EN300-9058779
• 634923-02-7
• Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate;hydrochloride
• Z4480681744
• Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride

• MDL： MFCD32679382
• Inchi： 1S/C8H12N2O3.ClH/c1-3-12-8(11)7-5(2)10-6(4-9)13-7;/h3-4,9H2,1-2H3;1H
• InChI Key： JPYIMAUJPUGLCM-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN)=NC(C)=C1C(=O)OCC

Computed Properties

• Exact Mass: 220.0614700g/mol
• Monoisotopic Mass: 220.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų

Additional information on Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride

Ethyl 2-(Aminomethyl)-4-Methyl-1,3-Oxazole-5-Carboxylate Hydrochloride (CAS No. 634923-02-7): An Overview

Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride (CAS No. 634923-02-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The molecule's aminomethyl and methyl substituents, along with its oxazole core, contribute to its diverse chemical properties and biological activities.

The oxazole ring is a well-known heterocyclic structure that is widely found in natural products and synthetic compounds. It is known for its stability and the ability to form strong hydrogen bonds, which are crucial for interactions with biological targets. The presence of the aminomethyl group in Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride adds further complexity and reactivity, making it a valuable building block in the synthesis of more complex molecules.

Recent studies have highlighted the potential of Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. The aminomethyl group plays a crucial role in modulating the compound's interaction with inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that certain derivatives of this compound exhibit activity against a range of viral pathogens, including influenza and herpes simplex viruses. The oxazole ring and methyl substituent are believed to contribute to the compound's antiviral activity by interfering with viral replication mechanisms.

The synthesis of Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride involves several well-established chemical reactions. One common approach is to start with an appropriate carboxylic acid or ester, which is then converted into the corresponding amide through a coupling reaction. The resulting amide can be further modified to introduce the aminomethyl group via reductive amination or other methods. The final step involves the formation of the hydrochloride salt, which enhances the compound's solubility and stability.

The physical and chemical properties of Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride have been extensively studied. It is a white crystalline solid with a melting point of approximately 180°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various laboratory settings and pharmaceutical formulations.

In terms of safety and handling, Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle this compound using appropriate personal protective equipment (PPE) to avoid skin contact or inhalation. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and disposal.

The future prospects for Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride are promising. Ongoing research continues to explore its potential applications in drug discovery and development. The compound's unique structure and diverse biological activities make it an attractive target for further investigation. As new derivatives are synthesized and tested, it is likely that additional therapeutic uses will be discovered.

In conclusion, Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride (CAS No. 634923-02-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for scientists working on the development of new therapeutic agents. As research in this area continues to advance, it is expected that this compound will play an increasingly important role in the discovery of novel drugs.